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Compound of Interest

.

Compound Name: Hexbutinol

CAS No.: 117828-61-2

Cat. No.: B044552

Understanding the intrinsic properties of Hexbutinol is fundamental to appreciating the

necessity for meticulous disposal protocols. It is a tertiary acetylenic alcohol, a chemical class

that demands specific handling due to its combined functionalities.[1]

Key Hazards:

Flammability: Hexbutinol is a Category 3 flammable liquid with a flash point of
approximately 38°C (100.4°F).[2][3] This means that at temperatures common in a laboratory
environment, it can release enough vapor to form an ignitable mixture with air. Disposal
procedures must rigorously exclude ignition sources.

Acute Toxicity & Irritation: The compound is classified as harmful if swallowed (Acute Toxicity,
Oral, Category 4) and is a serious eye irritant (Category 1), capable of causing significant
damage.[3]

Reactivity: The terminal alkyne group presents a significant, often overlooked, hazard.
Terminal alkynes can react with certain metals—notably copper, silver, mercury, and even
brass fittings—to form highly unstable and explosive metal acetylides.[4] This reactivity
dictates strict rules for waste segregation.

Environmental Hazard: It is recognized as being harmful to aquatic life with long-lasting
effects, mandating that it never be disposed of via the sanitary sewer system.[3][5]

Table 1. Physicochemical and Hazard Data for Hexbutinol
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Property Value Source(s)
CAS Number 77-75-8 [2]
Molecular Formula CeH100 [1]

Appearance

Colorless to pale yellow liquid

[1]

Flash Point

~38°C (100.4°F)

[2]

GHS Hazard Codes

H226, H302, H318, H412

[3]

Primary Hazards

Flammable Liquid, Harmful if
Swallowed, Serious Eye
Damage, Chronic Aquatic

Hazard

[3]

Regulatory Framework: Ensuring Compliance

The disposal of Hexbutinol is not merely a matter of good practice but a legal requirement

governed by the Resource Conservation and Recovery Act (RCRA), which is enforced by the

U.S. Environmental Protection Agency (EPA).[6]

o Hazardous Waste Classification: Due to its flash point being below 60°C (140°F),

Hexbutinol waste is classified as an ignitable hazardous waste.

o EPA Waste Code: The applicable EPA hazardous waste code for ignitability is DOO1. This
code must be used on all hazardous waste manifests and labels when disposing of pure or

concentrated Hexbutinol waste.

Adherence to these regulations is critical for avoiding significant penalties and ensuring

environmental protection. All disposal activities must be managed through the institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[5]

Pre-Disposal Safety: Critical Waste Segregation

The causality behind waste segregation is rooted in chemical incompatibility. Improperly mixed

chemical waste streams can result in fire, explosion, or the release of toxic gases.
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Critical Incompatibilities for Hexbutinol Waste:

e Heavy Metal Salts: AVOID mixing Hexbutinol waste with solutions containing copper, silver,
mercury, or lead salts to prevent the formation of explosive acetylides.[1][4]

e Strong Oxidizing Agents: (e.g., nitric acid, perchlorates, permanganates). Mixing can lead to
a violent exothermic reaction, creating a significant fire or explosion hazard.[2]

e Strong Acids & Reducing Agents: These materials can catalyze vigorous, uncontrolled
reactions.[2]

Bases: Keep strong bases segregated from this waste stream.

Therefore, a dedicated waste stream for "Non-Halogenated Flammable Organic
Solvents/Liquids" is appropriate for Hexbutinol, provided it is free from the contaminants listed
above.

Step-by-Step Disposal Protocol

This protocol outlines the complete workflow from the point of generation to final hand-off for
disposal. The process is designed to be a self-validating system of safety checks and balances.

Workflow for Hexbutinol Disposal
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Laboratory Operations

Step 1: Generation
Hexbutinol waste is generated
from experimental procedure.

s waste generated?

Step 2: Hazard Identification
Identify as Flammable (D001)
and Reactive (Alkyne).

l—(azards confirmed

Step 3: Container Selection
Select clean, compatible container
(Glass or HDPE).

Container ready

Waste Handlin%'& Accumulation

Step 4: Labeling
Attach Hazardous Waste Label.
List constituents & hazards.

| abel affixed
\ 4
Step 5: Collection
Transfer waste to container in a
fume hood using PPE. Keep sealed.

Waste collected
\

Step 6: Segregated Storage
Store in designated Satellite
Accumulation Area away from
incompatibles and ignition sources.

Container is full or
accumulation time limit reached

Final D‘i'sposal

Step 7: Arrange Pickup
Contact EHS or licensed
waste contractor for disposal.

Pickup scheduled

Step 8: Hand-off
Waste is transported to a permitted

Treatment, Storage, and Disposal
Facility (TSDF).

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Hexbutinol waste.
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Detailed Procedural Steps:

o Personal Protective Equipment (PPE): Before handling Hexbutinol waste, at a minimum,
wear standard laboratory PPE including a flame-resistant lab coat, safety glasses or
goggles, and appropriate chemical-resistant gloves (e.g., nitrile).

e Select a Waste Container:

o Choose a clean, dry container made of a compatible material such as borosilicate glass or
high-density polyethylene (HDPE).[4][7] Ensure it has a screw-top cap that can be
securely sealed.

o The container must be in good condition, with no cracks or leaks.

o Leave approximately 10% of the container volume as headspace to allow for vapor
expansion.[8]

o Label the Container:

o Before adding any waste, affix a "Hazardous Waste" label from your institution's EHS
department.

o Clearly write the full chemical name, "Hexbutinol" or "3-Methyl-1-pentyn-3-ol". Do not use
abbreviations.

o List all constituents, including solvents, by percentage.
o Mark the appropriate hazard boxes: Ignitable/Flammable.

o Itis best practice to add a note: "Contains terminal alkyne - Do not mix with heavy metal
waste."[4]

o Accumulate Waste:

o Conduct all waste transfers inside a certified chemical fume hood to minimize inhalation
exposure.[2]
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o Use non-sparking tools (e.g., brass or bronze) and ensure proper grounding and bonding
of containers if transferring larger quantities to prevent static discharge.[3]

o Keep the waste container closed at all times except when actively adding waste.[7]

o Store the Waste Container:

o Store the sealed container in a designated and properly labeled Satellite Accumulation
Area (SAA).

o The SAA must be located away from heat sources, direct sunlight, and potential ignition
sources (e.g., electrical outlets, motors).[2][9]

o Ensure the container is stored in secondary containment (e.g., a chemical-resistant tray or
tub) to contain any potential leaks.

 Final Disposal:

o Once the container is full or reaches the institutional time limit for accumulation, contact
your EHS office or designated hazardous waste management provider to schedule a
pickup.[5]

o Do not attempt to treat the chemical waste yourself (e.g., via neutralization or incineration)
unless you are specifically trained and equipped to do so under an approved protocol. The
most common and safest disposal route for flammable liquids is high-temperature
incineration at a permitted facility.[8]

Emergency Procedures for Spills

In the event of a Hexbutinol spill, the immediate priority is to control ignition sources and
prevent exposure.

o Alert Personnel: Immediately alert others in the area.

» Control Ignition Sources: If safe to do so, turn off any nearby equipment, open flames, or
other sources of sparks.
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Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or a commercial
solvent spill pad to absorb the liquid.[2] Do not use combustible materials like paper towels.

Collect and Dispose: Carefully scoop the absorbed material into a compatible container. This
spill cleanup debris must also be disposed of as D001 hazardous waste. Label the container
accordingly and manage it as described in the protocol above.

Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.

By following this comprehensive guide, researchers, scientists, and drug development

professionals can manage and dispose of Hexbutinol waste safely, responsibly, and in full

compliance with federal regulations, reinforcing a culture of safety and environmental

stewardship within the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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